5-Fluoro-2-piperidin-1-yl-benzoic acid

• IUPAC Name: 5-fluoro-2-piperidin-1-ylbenzoic acid
• InChI: InChI=1S/C12H14FNO2/c13-9-4-5-11(10(8-9)12(15)16)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2,(H,15,16)
• InChI Key: LJRHCRAISRPYQV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)F)C(=O)O
• Molecular Formula: C12H14FNO2
• Molecular Weight: 223.24 g/mol

Description

5-Fluoro-2-piperidin-1-yl-benzoic acid is a useful research compound. Its molecular formula is C12H14FNO2 and its molecular weight is 223.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Hypoglycemic Benzoic Acid Derivatives : Benzoic acid derivatives, including those related to 5-Fluoro-2-piperidin-1-yl-benzoic acid, have been investigated for their hypoglycemic properties. These compounds are found to be effective in treating type 2 diabetes, with specific emphasis on the structure-activity relationships to enhance therapeutic efficacy (Grell et al., 1998).

• Corrosion Inhibition : Piperidine derivatives, closely related to 5-Fluoro-2-piperidin-1-yl-benzoic acid, have been studied for their role in corrosion inhibition, particularly on iron surfaces. These studies involve quantum chemical calculations and molecular dynamics simulations to understand their interaction with metal surfaces (Kaya et al., 2016).

• Antipsychotic Activity : Certain compounds structurally related to 5-Fluoro-2-piperidin-1-yl-benzoic acid have been linked to potential antipsychotic activities. These compounds show affinity for dopamine and serotonin receptors, indicating their utility in treating psychiatric disorders (Hansen et al., 1998).

• Chemical Reactivity : The reactivity of 2-fluoro-5-nitrothiophene with piperidine, which is a component of 5-Fluoro-2-piperidin-1-yl-benzoic acid, has been studied, providing insights into the kinetics and mechanism of reactions involving similar compounds (Guanti et al., 1975).

• 5-HT Receptor Agonists : Research has been conducted on derivatives of 2-pyridinemethylamine, including those related to 5-Fluoro-2-piperidin-1-yl-benzoic acid, for their role as 5-HT1A receptor agonists. These compounds have potential as antidepressants due to their potent and selective agonistic activity (Vacher et al., 1999).

• 5-HT₇ Receptor Antagonists : Studies on arylsulfonamide/amide derivatives of aryloxyethyl- and arylthioethyl- piperidines and pyrrolidines, structurally related to 5-Fluoro-2-piperidin-1-yl-benzoic acid, have shown their potential as 5-HT₇ receptor antagonists. These compounds may have therapeutic applications in the treatment of dementia (Zajdel et al., 2012).

• Antiproliferative Agents : Novel 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole derivatives, similar to 5-Fluoro-2-piperidin-1-yl-benzoic acid, have been synthesized and studied for their antiproliferative activity. These compounds have shown potential in inhibiting the proliferation of various carcinoma cells (Prasad et al., 2009).